2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(4-methyl-1H-1,2,3-triazol-1-yl)ethyl]acetamide

• IUPAC Name: 2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)-N-[2-(4-methyltriazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C17H21N7O2/c1-3-23-16(14-7-5-4-6-8-14)20-24(17(23)26)12-15(25)18-9-10-22-11-13(2)19-21-22/h4-8,11H,3,9-10,12H2,1-2H3,(H,18,25)
• InChI Key: XOTWEITVGIJXMQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CC(=O)NCCN2C=C(N=N2)C)C3=CC=CC=C3
• Molecular Formula: C17H21N7O2
• Molecular Weight: 355.4 g/mol

Description

2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(4-methyl-1H-1,2,3-triazol-1-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C17H21N7O2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.17567294 g/mol and the complexity rating of the compound is 547. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing and characterizing compounds with structural motifs similar to "2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[2-(4-methyl-1H-1,2,3-triazol-1-yl)ethyl]acetamide", demonstrating their potential in various scientific applications. For example, studies on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners reveal methodologies that could be analogous to the synthesis and radio-labeling of related compounds, providing insights into their metabolic pathways and modes of action (Latli & Casida, 1995).

Antimicrobial Activity

Compounds containing 1,2,4-triazole and acetamide groups have been explored for their antimicrobial potential. For instance, new thiazolidin-4-one derivatives have been synthesized and evaluated for antimicrobial activities, suggesting a framework for the assessment of similar compounds (Baviskar, Khadabadi, & Deore, 2013).

Anticancer and Antitumor Activities

Research on 1,2,4-triazole derivatives bearing hydrazone moiety has explored their effects on cancer cell migration and growth in melanoma, breast, and pancreatic cancer spheroids, demonstrating the potential therapeutic applications of these compounds in cancer treatment (Šermukšnytė et al., 2022).

Antioxidant Activity

The synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes have been studied for their antioxidant activities. These studies suggest that similar compounds could also exhibit significant antioxidant properties, contributing to their potential utility in scientific research (Chkirate et al., 2019).